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Compound of Interest

Compound Name: But-3-yn-1-amine

Cat. No.: B154008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Amino-3-butyne, also known as but-3-yn-1-amine, is a versatile bifunctional molecule

incorporating both a terminal alkyne and a primary amine group. This unique structure makes it

a valuable building block in organic synthesis, particularly in the construction of more complex

molecules for pharmaceutical and materials science applications. Its terminal alkyne allows for

participation in reactions such as Sonogashira coupling, click chemistry, and alkynylation, while

the primary amine group offers a site for amidation, alkylation, and other nucleophilic

transformations. A thorough understanding of its physical properties is essential for its safe

handling, application in synthetic protocols, and for the characterization of its derivatives.

Core Physical Properties
The physical characteristics of 1-amino-3-butyne are critical for its use in a laboratory and

industrial setting. The compound is a clear, faintly yellow liquid at room temperature.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 1-amino-3-butyne,

compiled from various sources.
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Property Value Source(s)

Molecular Formula C₄H₇N [2][3][4][5]

Molecular Weight 69.11 g/mol [2][3][4][5]

Boiling Point 100-105 °C [1][4]

Density 0.844 g/cm³ at 25 °C [2][3][4][6]

Flash Point 10 °C (Closed Cup) [2][3][4][7]

Refractive Index 1.448 (at 20 °C) [4]

Physical Form Liquid [1][4]

Appearance Clear, faint yellow [1]

pKa 8.86 ± 0.10 (Predicted) [1]

Vapor Pressure 30.346 mmHg at 25 °C

Solubility

Alkynes are generally soluble

in organic solvents and

insoluble in water. However,

the presence of the amine

group likely increases its

aqueous solubility.[8][9] The

related compound n-

butylamine is miscible with

water.[10]

Storage Temperature 2-8 °C [2][3][4][7]

Experimental Protocols
Accurate determination of physical properties relies on standardized experimental procedures.

Below are detailed methodologies for measuring key properties of liquid compounds like 1-

amino-3-butyne.

Boiling Point Determination (Micro Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro boiling point determination using a Thiele tube is

a common and effective method.[11][12]

Apparatus:

Thiele tube filled with mineral oil

Thermometer

Small test tube (e.g., 6 x 50 mm)

Capillary tube (sealed at one end)

Rubber band or similar attachment

Heat source (Bunsen burner or heating mantle)

Procedure:

A few drops of the liquid sample (1-amino-3-butyne) are placed into the small test tube.

The capillary tube is placed inside the test tube with its open end submerged in the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube, with the thermometer bulb positioned just below

the side arm.[12]

The side arm of the Thiele tube is gently heated, causing the mineral oil to circulate and heat

the sample uniformly.[12]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube. At this point, the vapor pressure of the sample has overcome the external
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pressure.[10]

The heat source is removed, and the apparatus is allowed to cool.

The stream of bubbles will slow and eventually stop. The moment the liquid is drawn back

into the capillary tube, the temperature is recorded. This is the boiling point of the liquid.[10]

[11]

Density Measurement (Digital Density Meter)
Modern density measurements are often performed using a digital density meter based on an

oscillating U-tube, as described in ASTM D4052. This method is fast, requires a small sample

volume, and provides high accuracy.[2][13]

Apparatus:

Digital Density Meter with an oscillating U-tube

Syringe or automated sampler for sample injection

Thermostatically controlled cell

Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

deionized water.

The temperature of the measuring cell is set to the desired value (e.g., 25 °C) and allowed to

equilibrate.

A small volume (approximately 0.7 mL) of 1-amino-3-butyne is introduced into the U-tube,

ensuring no air bubbles are present in the cell.[14]

The U-tube is electronically excited, causing it to oscillate. The instrument measures the

oscillation period.

The change in the oscillation frequency caused by the mass of the sample is used to

calculate the density of the liquid.[3][14]
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The result is displayed in the desired units, such as g/cm³ or kg/m ³.[4]

Flash Point Determination (Pensky-Martens Closed Cup)
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.

The Pensky-Martens closed-cup method (ASTM D93) is suitable for a wide range of liquids.[5]

[15]

Apparatus:

Pensky-Martens closed-cup tester, consisting of a brass test cup, a lid with a stirring device,

and an ignition source applicator.

Heat source with controlled heating rate.

Thermometer.

Procedure:

The sample cup is filled with 1-amino-3-butyne to the specified level.

The lid is placed on the cup, and the assembly is heated at a slow, constant rate while the

sample is stirred.[5]

At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame) is dipped into the vapor space above the liquid.

The test is continued until a flash is observed inside the cup.[16]

The temperature at which the flash occurs is recorded as the flash point.[5]

Visualizations
Chemical Structure of 1-Amino-3-butyne
Caption: Chemical structure of 1-amino-3-butyne.

Experimental Workflow for Boiling Point Determination
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Prepare Sample:
Add liquid to test tube,

insert inverted capillary tube.

Assemble Apparatus:
Attach tube to thermometer,

place in Thiele tube.

Heat System:
Gently heat Thiele tube side arm.

Observe Bubbles:
Wait for a rapid, continuous stream

of bubbles from capillary.

Cool System:
Remove heat source.

Record Temperature:
Note temperature when liquid

enters capillary tube.

Click to download full resolution via product page

Caption: Workflow for micro boiling point determination.

Workflow for Density Measurement via ASTM D4052
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Instrument Calibration:
Calibrate with air and water.

Set Temperature:
Equilibrate measuring cell to 25°C.

Inject Sample:
Introduce ~0.7mL of sample into

the U-tube, avoiding bubbles.

Measure Oscillation:
Instrument measures the oscillation

period of the U-tube.

Calculate Density:
Density is calculated from the

oscillation frequency.

Record Result:
Density is displayed in g/cm³.

Click to download full resolution via product page

Caption: Workflow for density measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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